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Compound of Interest

Compound Name: 4-(Iodomethyl)piperidine

CAS No.: 4945-54-4

Cat. No.: B3029028

Get Quote

Part 1: Executive Technical Summary
4-(Iodomethyl)piperidine is a high-value bifunctional building block used extensively in the

synthesis of muscarinic receptor antagonists, antipsychotics, and diverse peptidomimetics. Its

utility lies in its dual reactivity: the nucleophilic secondary amine and the electrophilic primary

alkyl iodide.

The Stability Paradox (Critical Insight): As a Senior Application Scientist, it is imperative to

clarify a fundamental handling characteristic often missed in standard automated SDSs. The

free base of 4-(iodomethyl)piperidine (CAS: 4945-54-4) is thermodynamically unstable in

concentrated form. The secondary amine of one molecule can nucleophilically attack the alkyl

iodide of another, leading to rapid, exothermic intermolecular polymerization (quaternization).

Therefore, this guide addresses the compound in its two practical states:

The Storage Form: 4-(Iodomethyl)piperidine Hydrochloride (CAS: 1353976-20-1) —

Stable, solid salt.
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The Reactive Form: 4-(Iodomethyl)piperidine Free Base — Generated in situ and used

immediately.

Part 2: Chemical Identity & Properties
Identification

Feature Free Base
Hydrochloride Salt
(Preferred Storage)

CAS Number 4945-54-4 1353976-20-1

Formula C₆H₁₂IN C₆H₁₂IN · HCl

M.W. 225.07 g/mol 261.53 g/mol

SMILES ICC1CCNCC1 ICC1CCNCC1.Cl

Appearance Yellowish oil (rapidly darkens)
White to off-white hygroscopic

solid

Physicochemical Data
Solubility:

Salt: Soluble in water, methanol, DMSO.

Free Base: Soluble in DCM, EtOAc, THF; sparingly soluble in water.

Reactivity Profile:

Light Sensitivity: High. The C-I bond is weak (~50 kcal/mol). Exposure to light liberates

iodine (

), causing discoloration (yellow

brown) and acidity.

Thermolability: Decomposes above 100°C; risk of HI elimination to form exocyclic alkenes.

Part 3: Hazards Identification (GHS)
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Based on read-across data from analogous piperidines and alkyl iodides.

Classification (29 CFR 1910.1200 / EU CLP)
Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1][2][3]

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage) – Applies

strictly to Free Base due to basicity + alkylating potential.

Serious Eye Damage: Category 1.[4][5]

Skin Sensitization: Category 1 (May cause allergic skin reaction) – Alkyl iodides are potent

haptens.

STOT-SE: Category 3 (Respiratory Irritation).[1][2]

Label Elements
Signal Word:DANGER

Hazard Statements:

H302: Harmful if swallowed.[2][3][5][6][7]

H314: Causes severe skin burns and eye damage.[2][5][8]

H317: May cause an allergic skin reaction.[2][4]

H335: May cause respiratory irritation.[2][3][4][7]

Part 4: Stability & Reactivity Architecture
The following diagram illustrates the "Self-Destruction" pathway of the free base and why acid

protection is required.
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Figure 1: Stability logic.[6] The free base possesses both nucleophilic amine and electrophilic

iodide, leading to intermolecular polymerization if not used immediately or kept protonated.

Part 5: Safe Handling Protocols
The "In-Situ" Liberation Protocol
Do not isolate and store the free base. Use this protocol to generate it for immediate reaction.

Suspension: Suspend 4-(iodomethyl)piperidine HCl in DCM or EtOAc (10 mL/g).

Neutralization: Cool to 0°C. Add 1.1 equivalents of saturated aqueous NaHCO₃ or 1M NaOH.

Extraction: Vigorously stir for 10 minutes. Separate phases.

Drying: Dry organic layer over MgSO₄ (Avoid Na₂SO₄ if long drying times are needed;

MgSO₄ is faster).

Usage: Filter directly into the reaction vessel containing the next reagent. Do not concentrate

to dryness unless absolutely necessary and temperature is kept <20°C.

Storage Requirements
Temperature: 2–8°C (Refrigerate).

Atmosphere: Argon or Nitrogen blanket (prevents oxidation of iodide).

Container: Amber glass vial (critical to prevent photolytic cleavage of C-I bond).
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Visual Check: If the white salt turns yellow/brown, free iodine is present. Wash with cold

thiosulfate solution if recovering, or recrystallize from iPrOH/Et₂O.

Part 6: Emergency Response & Toxicology
Specific First Aid for Alkyl Iodides

Skin Contact: Alkyl iodides are lipophilic and penetrate skin rapidly, causing deep blistering.

Action: Wash with soap/water.[2][3][9][10][11] Follow with a wash of 5% Sodium

Thiosulfate solution (neutralizes free iodine and potentially reacts with unabsorbed alkyl

iodide).

Inhalation: Move to fresh air. If pulmonary edema symptoms (coughing, wheezing) develop,

seek medical attention.

Spill Cleanup Workflow
Standard absorbents are insufficient for alkylating agents.
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Figure 2: Chemical spill response specific to iodinated alkylating agents.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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